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An In-depth Technical Guide to Sanger's Reagent (1-Fluoro-2,4-dinitrobenzene)

Introduction

1-Fluoro-2,4-dinitrobenzene (FDNB), commonly known as Sanger's reagent, is a chemical
compound that plays a pivotal role in the history of biochemistry, particularly in protein
sequencing.[1][2] Developed by Frederick Sanger in 1945, its application in identifying the N-
terminal amino acids of polypeptides was a foundational step that ultimately led to the complete
sequencing of insulin, a landmark achievement for which Sanger was awarded the Nobel Prize.
[3][4] This guide provides a comprehensive overview of the physical and chemical properties of
FDNB, its mechanism of action, experimental protocols for its use, and its applications for
researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

FDNB is a pale yellow crystalline solid or oily liquid at room temperature.[4][5][6] Its high
reactivity is attributed to the presence of two electron-withdrawing nitro groups positioned ortho
and para to the fluorine atom, which facilitates nucleophilic aromatic substitution.[4][7]

Quantitative Physical Properties

The key physical properties of Sanger's reagent are summarized in the table below for easy
reference.
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Property Value Citations

IUPAC Name 1-Fluoro-2,4-dinitrobenzene
Sanger's reagent, DNFB,

Synonyms FDNB, 2,4- (1118191
Dinitrofluorobenzene

Chemical Formula CeH3FN204 [1]

Molar Mass 186.10 g/mol [11197[10]
Pale yellow crystals or oily

Appearance o [L][4]15]119]
liquid

_ _ 25.8-30°C (78.4-86.0 °F;

Melting Point [11[41[7]
298.9 - 303.1 K)
296 °C (565 °F; 569 K) at 760

N _ mmHg 178 °C (352 °F) at 25

Boiling Point [51[71[10]
mmHg 137 °C (279 °F) at 2.0
mmHg

Density ~1.48 g/lcm3 (11141171

Refractive Index

1.5690 (at 20 °C)

[5]

Solubility Data

FDNB's solubility is a critical factor in its application in biochemical reactions. It is sparingly

soluble in water but shows good solubility in various organic solvents.

Solvent Solubility Citations
Sparingly soluble; 0.0086 M (at

Water [5][6][11]
15 °C)

8 M Urea 0.062 M (at 15 °C) [11]

Organic Solvents

Soluble in ethanol, ether,
benzene, acetone, chloroform,

and propylene glycol

[5]16]1€]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://en.wikipedia.org/wiki/1-Fluoro-2,4-dinitrobenzene
https://pim-resources.coleparmer.com/sds/91831.pdf
https://www.drugfuture.com/chemdata/1-Fluoro-2-4-dinitrobenzene.html
https://en.wikipedia.org/wiki/1-Fluoro-2,4-dinitrobenzene
https://en.wikipedia.org/wiki/1-Fluoro-2,4-dinitrobenzene
https://www.drugfuture.com/chemdata/1-Fluoro-2-4-dinitrobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitrofluorobenzene
https://en.wikipedia.org/wiki/1-Fluoro-2,4-dinitrobenzene
https://grokipedia.com/page/1-Fluoro-2,4-dinitrobenzene
https://www.chembk.com/en/chem/FDNB
https://www.drugfuture.com/chemdata/1-Fluoro-2-4-dinitrobenzene.html
https://en.wikipedia.org/wiki/1-Fluoro-2,4-dinitrobenzene
https://grokipedia.com/page/1-Fluoro-2,4-dinitrobenzene
https://www.quora.com/How-does-Sangers-reagent-work
https://www.chembk.com/en/chem/FDNB
https://www.quora.com/How-does-Sangers-reagent-work
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitrofluorobenzene
https://en.wikipedia.org/wiki/1-Fluoro-2,4-dinitrobenzene
https://grokipedia.com/page/1-Fluoro-2,4-dinitrobenzene
https://www.quora.com/How-does-Sangers-reagent-work
https://www.chembk.com/en/chem/FDNB
https://www.chembk.com/en/chem/FDNB
https://www.solubilityofthings.com/1-fluoro-24-dinitro-benzene
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/839/728/d1529pis-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/839/728/d1529pis-mk.pdf
https://www.chembk.com/en/chem/FDNB
https://www.solubilityofthings.com/1-fluoro-24-dinitro-benzene
https://www.drugfuture.com/chemdata/1-Fluoro-2-4-dinitrobenzene.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Reactivity and Mechanism

The primary chemical utility of FDNB lies in its reaction with free amino groups in peptides and
proteins. This reaction is a classic example of nucleophilic aromatic substitution.[12] The N-
terminal a-amino group of a polypeptide chain acts as a nucleophile, attacking the carbon atom
to which the fluorine is attached. The fluorine atom is subsequently displaced, forming a highly
stable dinitrophenyl (DNP) derivative of the peptide, which is characteristically yellow.[4][13]

This DNP-peptide bond is resistant to acid hydrolysis, a procedure used to break the peptide
bonds and release the individual amino acids.[1][14] Consequently, after complete acid
hydrolysis of the DNP-peptide, the N-terminal amino acid remains tagged as a DNP-amino
acid, which can then be isolated and identified.[2][3]
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Start: Protein Sample

1. Labeling Reaction
Add FDNB in alkaline buffer (pH 8-9)

2. Purification
Precipitate and wash with ether to remove excess FDNB

3. Acid Hydrolysis
Heat with 6M HCI to cleave peptide bonds

4. Extraction
Use ether to separate DNP-amino acid (organic phase)
from free amino acids (aqueous phase)

5. Identification
Analyze organic phase via chromatography (e.g., HPLC)

End: N-Terminal Amino Acid Identified

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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